Cas no 1702127-69-2 (7-(pyridin-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine)

7-(Pyridin-2-yl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidin-2-amine is a heterocyclic compound featuring a fused triazolopyrimidine core substituted with a pyridinyl group at the 7-position and an amino group at the 2-position. This structure imparts significant potential as a versatile intermediate in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active molecules. The pyridine moiety enhances binding affinity to metal ions and biological targets, while the triazolopyrimidine scaffold contributes to metabolic stability and bioavailability. Its rigid, planar structure facilitates π-π stacking interactions, making it valuable for drug design. The compound's synthetic accessibility and functional group compatibility further underscore its utility in structure-activity relationship (SAR) studies and lead optimization.
7-(pyridin-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine structure
1702127-69-2 structure
Product name:7-(pyridin-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine
CAS No:1702127-69-2
MF:C10H12N6
MW:216.242480278015
CID:6590602
PubChem ID:136840247

7-(pyridin-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 7-(pyridin-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine
    • 1702127-69-2
    • EN300-1118957
    • 7-(pyridin-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
    • Inchi: 1S/C10H12N6/c11-9-14-10-13-6-4-8(16(10)15-9)7-3-1-2-5-12-7/h1-3,5,8H,4,6H2,(H3,11,13,14,15)
    • InChI Key: CRSFMIVQQMESAM-UHFFFAOYSA-N
    • SMILES: N12C(=NC(N)=N1)NCCC2C1C=CC=CN=1

Computed Properties

  • Exact Mass: 216.11234441g/mol
  • Monoisotopic Mass: 216.11234441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.6Ų
  • XLogP3: 0.7

7-(pyridin-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1118957-0.5g
7-(pyridin-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
1702127-69-2 95%
0.5g
$1084.0 2023-10-27
Enamine
EN300-1118957-10.0g
7-(pyridin-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
1702127-69-2
10g
$6390.0 2023-05-24
Enamine
EN300-1118957-0.1g
7-(pyridin-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
1702127-69-2 95%
0.1g
$993.0 2023-10-27
Enamine
EN300-1118957-10g
7-(pyridin-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
1702127-69-2 95%
10g
$4852.0 2023-10-27
Enamine
EN300-1118957-1.0g
7-(pyridin-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
1702127-69-2
1g
$1485.0 2023-05-24
Enamine
EN300-1118957-1g
7-(pyridin-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
1702127-69-2 95%
1g
$1129.0 2023-10-27
Enamine
EN300-1118957-2.5g
7-(pyridin-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
1702127-69-2 95%
2.5g
$2211.0 2023-10-27
Enamine
EN300-1118957-5.0g
7-(pyridin-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
1702127-69-2
5g
$4309.0 2023-05-24
Enamine
EN300-1118957-0.05g
7-(pyridin-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
1702127-69-2 95%
0.05g
$948.0 2023-10-27
Enamine
EN300-1118957-5g
7-(pyridin-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
1702127-69-2 95%
5g
$3273.0 2023-10-27

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